Cas no 2241141-52-4 (2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride)

• Product Name: 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride
• CAS No: 2241141-52-4
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5155032
• Update Time: 2025-06-08

2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride
• 2-(6,6-dimethylmorpholin-2-yl)acetic acid;hydrochloride
• starbld0033807
• Z3304051076

• Inchi： 1S/C8H15NO3.ClH/c1-8(2)5-9-4-6(12-8)3-7(10)11;/h6,9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key： PRKZLHPOJSELEN-UHFFFAOYSA-N
• SMILES： Cl.O1C(CC(=O)O)CNCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 58.6

Additional information on 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride

Introduction to 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride (CAS No. 2241141-52-4)

2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride (CAS No. 2241141-52-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique morpholine-based structure, which confers it with a range of biological activities and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various pharmaceutical formulations.

The molecular structure of 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride consists of a morpholine ring substituted with two methyl groups at the 6-position and an acetic acid moiety attached to the 2-position. The presence of the hydrochloride salt further modulates its physicochemical properties, making it suitable for use in both in vitro and in vivo studies. Recent research has focused on elucidating the pharmacological properties and potential therapeutic applications of this compound.

In terms of its chemical properties, 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride exhibits high solubility in water and polar organic solvents. This property is crucial for its use in various biological assays and drug delivery systems. Additionally, the compound demonstrates good stability under physiological conditions, which is essential for maintaining its efficacy during storage and administration.

The biological activities of 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium and calcium channels, thereby influencing cellular signaling pathways. This property makes it a promising candidate for the development of drugs targeting neurological disorders and cardiovascular diseases.

Furthermore, studies have explored the anti-inflammatory and analgesic properties of 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride. In vitro experiments have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and other chronic inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic applications, 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride has also been investigated for its use as a research tool in academic and industrial laboratories. Its ability to modulate specific biological targets makes it a valuable reagent for studying cellular processes and developing new drug candidates.

The synthesis of 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride involves several steps, including the formation of the morpholine ring with dimethyl substitution and the attachment of the acetic acid moiety. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield and purity. The choice of synthetic method depends on factors such as scalability, cost-effectiveness, and environmental impact.

In conclusion, 2-(6,6-dimethylmorpholin-2-yl)acetic acid hydrochloride (CAS No. 2241141-52-4) is a versatile compound with promising applications in both research and pharmaceutical development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and potential therapeutic use. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.